Ethyl 2-amino-3-(5,6-difluorobenzimidazol-1-yl)propanoate

• IUPAC Name: ethyl 2-amino-3-(5,6-difluorobenzimidazol-1-yl)propanoate
• InChI: InChI=1S/C12H13F2N3O2/c1-2-19-12(18)9(15)5-17-6-16-10-3-7(13)8(14)4-11(10)17/h3-4,6,9H,2,5,15H2,1H3
• InChI Key: RAHGFIMAGBHPTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CN1C=NC2=CC(=C(C=C21)F)F)N
• Molecular Formula: C12H13F2N3O2
• Molecular Weight: 269.25 g/mol

Description

Ethyl 2-amino-3-(5,6-difluorobenzimidazol-1-yl)propanoate is a chemical compound that has shown promising results in scientific research applications. This compound is synthesized through a specific method and has a unique mechanism of action that has been studied in detail. In

Mechanism of Action

The mechanism of action for Ethyl 2-amino-3-(5,6-difluorobenzimidazol-1-yl)propanoate involves the inhibition of specific enzymes that are involved in cellular processes such as DNA replication and protein synthesis. This inhibition leads to the suppression of cell growth and division, making it a potential treatment for cancer. In neuroscience, this compound has been shown to modulate certain neurotransmitter systems, making it a potential treatment for neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in detail. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis. In neurodegenerative diseases, this compound has been shown to improve cognitive function and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of Ethyl 2-amino-3-(5,6-difluorobenzimidazol-1-yl)propanoate is its specificity. This compound targets specific enzymes and neurotransmitter systems, making it a valuable tool for studying these processes in vitro and in vivo. However, one of the limitations of this compound is its potential toxicity. Further research is needed to determine the safe dosage and concentration for use in lab experiments.

Future Directions

There are several future directions for research on Ethyl 2-amino-3-(5,6-difluorobenzimidazol-1-yl)propanoate. One direction is to further explore its potential as a treatment for cancer and neurodegenerative diseases. Another direction is to investigate its potential as a lead compound for developing new drugs. Additionally, more research is needed to determine the safe dosage and concentration for use in lab experiments. Overall, this compound is a promising compound that has the potential to make significant contributions to scientific research.

Synthesis Methods

The synthesis method for Ethyl 2-amino-3-(5,6-difluorobenzimidazol-1-yl)propanoate involves the reaction of ethyl 3-(5,6-difluorobenzimidazol-1-yl)propanoate with ammonia gas in the presence of a palladium catalyst. This reaction yields this compound as the final product. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

Ethyl 2-amino-3-(5,6-difluorobenzimidazol-1-yl)propanoate has been studied extensively for its potential use in scientific research. This compound has shown promise in the fields of cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neuroscience, this compound has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, this compound has been used as a lead compound for developing new drugs.